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Compound of Interest

Compound Name: Amino-PEG36-acid

Cat. No.: B1192120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Amino-
PEG36-acid, a bifunctional linker commonly utilized in bioconjugation, drug delivery, and

surface modification applications.[1] Due to the absence of a comprehensive, publicly available

safety and handling dataset for this specific molecule, this document synthesizes information

from supplier data sheets and general best practices for handling polyethylene glycol (PEG)

compounds in a laboratory setting.[2][3][4]

General Information
Amino-PEG36-acid is a long-chain polyethylene glycol derivative featuring a terminal amine

group and a terminal carboxylic acid group.[1] This structure allows for versatile conjugation

with various biomolecules. The extended PEG36 spacer enhances hydrophilicity and flexibility.

Table 1: Physical and Chemical Properties of Amino-PEG36-acid
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Property Value Source

Synonyms

Amine-PEG36-COOH, Amino-

dPEG(R)36-acid, NH2-PEG36-

COOH

CAS Number 196936-04-6

Molecular Formula C75H151NO38

Molecular Weight ~1675.0 g/mol

Appearance

Not explicitly stated, but PEG

compounds are typically white

or off-white solids.

Purity
>95% to >97% (Varies by

supplier)

Solubility

Highly water-soluble. Soluble

in anhydrous solvents like

DMF and DMSO.

Hazard Identification and Precautionary Measures
While specific toxicity data for Amino-PEG36-acid is not readily available in the provided

search results, general safety precautions for handling laboratory chemicals should be strictly

followed. The Safety Data Sheets (SDS) for similar chemical compounds provide a framework

for safe handling.

Table 2: Potential Hazards and Recommended Precautions
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Hazard Category Potential Hazard
Recommended
Precautions

Acute Toxicity (Oral) May be harmful if swallowed.

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling. If swallowed, call a

poison center or doctor if you

feel unwell. Rinse mouth.

Skin Contact
May cause skin irritation or an

allergic skin reaction.

Wear protective gloves and

clothing. If on skin, wash with

plenty of soap and water. If

skin irritation or rash occurs,

get medical advice/attention.

Eye Contact
May cause serious eye

irritation.

Wear eye protection/face

protection. If in eyes, rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

Inhalation Avoid breathing dust.
Work in a well-ventilated area

or under a fume hood.

Environmental
Potentially very toxic to aquatic

life with long-lasting effects.

Avoid release to the

environment. Collect spillage.

Dispose of contents/container

to an approved waste disposal

plant.

Experimental Protocols: Safe Handling and Use
The following is a generalized protocol for the safe handling and use of Amino-PEG36-acid in

a laboratory setting, based on common practices for PEGylated reagents.
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3.1. Personal Protective Equipment (PPE)

Before handling Amino-PEG36-acid, ensure the following PPE is worn:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

3.2. Reagent Preparation

Equilibration: Allow the container of Amino-PEG36-acid to equilibrate to room temperature

before opening to prevent moisture condensation.

Weighing: As PEG compounds can be low-melting solids, weighing can be challenging.

Perform this task in a chemical fume hood to minimize inhalation of any dust particles.

Dissolution: To facilitate handling, prepare a stock solution by dissolving the reagent in an

anhydrous, water-miscible organic solvent such as dimethylsulfoxide (DMSO) or

dimethylformamide (DMF). Use a non-coring syringe to dispense the solvent and maintain

an inert atmosphere (e.g., argon or nitrogen) if the compound is sensitive to air or moisture.

3.3. Reaction Conditions

The amine group of Amino-PEG36-acid is reactive with carboxylic acids, activated NHS

esters, and carbonyls.

The carboxylic acid group can react with primary amines in the presence of activators like

EDC or HATU.

Reactions involving the amine group are typically performed at a pH of 7-9. Use non-amine-

containing buffers such as phosphate-buffered saline (PBS), carbonate/bicarbonate, or

borate buffers. Avoid buffers containing primary amines like Tris or glycine, as they will

compete in the reaction.

3.4. Storage and Disposal
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Storage of Solid: Store the solid compound at -20°C in a dry, light-protected container.

Storage of Stock Solution: Store unused stock solutions at -20°C under an inert gas.

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Avoid release into the environment.

Visualized Workflows
The following diagrams illustrate key safety and handling workflows for Amino-PEG36-acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1192120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling Amino-PEG36-acid

1. Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

2. Prepare Workspace
(Fume Hood, Inert Atmosphere)

3. Weigh Compound

4. Dissolve in Anhydrous Solvent
(e.g., DMF, DMSO)

5. Perform Reaction
(Use Non-Amine Buffers)

6. Decontaminate Workspace

7. Dispose of Waste Properly

End

Click to download full resolution via product page

Caption: Safe Handling Workflow for Amino-PEG36-acid.
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Spill of Amino-PEG36-acid Detected

1. Evacuate Immediate Area

2. Don Appropriate PPE

3. Contain the Spill
(Use absorbent material)

4. Collect Spilled Material

5. Decontaminate Spill Area

6. Dispose of Waste in a Sealed Container

7. Report the Incident

Click to download full resolution via product page

Caption: Spill Response Procedure for Amino-PEG36-acid.

First Aid Measures
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In case of exposure, follow these first aid measures and seek medical attention.

If Swallowed: Rinse mouth. Immediately call a POISON CENTER or doctor/physician.

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower. If

skin irritation or a rash occurs, seek medical advice.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a physician if

you feel unwell.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Avoid substance contact and inhalation of dust. Ensure adequate

ventilation. Evacuate the area if necessary.

Environmental Precautions: Do not let the product enter drains.

Methods for Cleaning Up: Take up the material dry with absorbent material. Dispose of it

properly in a sealed container. Clean the affected area.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal safety review and risk assessment by qualified professionals. Always consult the most

up-to-date Safety Data Sheet (SDS) from your supplier before handling any chemical. The

absence of specific toxicity data does not imply that the substance is harmless. All laboratory

work should be conducted with the utmost care and in accordance with established safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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